Cas no 6961-30-4 (1-Piperazineethanol,4,4'-(6-chloro-2,4-pyrimidinediyl)di-, dihydrochloride (8CI))

• Product Name: 1-Piperazineethanol,4,4'-(6-chloro-2,4-pyrimidinediyl)di-, dihydrochloride (8CI)
• CAS No: 6961-30-4
• MF: C₁₆H₂₇ClN₆O₂
• MW: 370.877581834793
• CID: 528195
• PubChem ID: 414749
• Update Time: 2025-04-19

1-Piperazineethanol,4,4'-(6-chloro-2,4-pyrimidinediyl)di-, dihydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4,4'-(6-chloro-2,4-pyrimidinediyl)di-, dihydrochloride (8CI)
• 2-[4-[4-chloro-6-[4-(2-hydroxyethyl)piperazin-1-yl]pyrimidin-2-yl]piperazin-1-yl]ethanol
• 2-[4-[6-chloro-2-[4-(2-hydroxyethyl)piperazin-1-yl]pyrimidin-4-yl]piperazin-1-yl]ethanol
• AC1L98B8
• AG-G-71171
• CTK5D0604
• KB-227088
• NSC63480
• 6961-30-4
• DTXSID40328876
• 1-Piperazineethanol,4,4'-(6-chloro-2,4-pyrimidinediyl)di-,dihydrochloride(8ci)

• Inchi： 1S/C16H27ClN6O2/c17-14-13-15(22-5-1-20(2-6-22)9-11-24)19-16(18-14)23-7-3-21(4-8-23)10-12-25/h13,24-25H,1-12H2
• InChI Key： YOBPZQKKOVTXEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)N1CCN(CCO)CC1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 370.18871
• Monoisotopic Mass: 406.16508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.2
• XLogP3: 0.3

Experimental Properties

• Density: 1.302
• Boiling Point: 606°C at 760 mmHg
• Flash Point: 320.3°C
• Refractive Index: 1.594
• PSA: 79.2
• LogP: 0.16640